Cas no 1281674-64-3 (tert-butyl N-(2-methylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-methylpiperidin-4-yl)carbamate
• CAS No: 1281674-64-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD16497092
• CID: 1222818
• PubChem ID: 57897733
• Update Time: 2025-11-07

tert-butyl N-(2-methylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-Piperidin-4-Yl)-Carbamic Acid Tert-Butyl Ester
• tert-butyl N-(2-methylpiperidin-4-yl)carbamate
• MFCD31693620
• tert-butyl N-[(2S,4S)-2-methylpiperidin-4-yl]carbamate
• EN300-92976
• SB34134
• SY197426
• 1281674-64-3
• CS-0048085
• MFCD22397552
• (2S,4R)-N-Boc-2-methylpiperidin-4-amine
• 1657033-37-8
• SB35652
• AKOS023599858
• (2-Methyl-Piperidin-4-Yl)-Carbamicacidtert-Butylester
• SY344325
• A889054
• MFCD16497092
• 4-(BOC-AMINO)-2-METHYLPIPERIDINE
• N-Boc-2-methylpiperidin-4-amine
• tert-Butyl (trans-2-methylpiperidin-4-yl)carbamate
• Carbamic acid, N-(2-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• SB34135
• tert-Butyl(2-methylpiperidin-4-yl)carbamate
• 2415444-40-3
• SCHEMBL2612629
• SY343781
• PB24238
• SB35653
• SB34486
• (2R,4R)-N-Boc-2-methylpiperidin-4-amine
• AS-34409
• (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(2-methyl-4-piperidyl)carbamate
• cis-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester
• trans-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester
• SB34485
• tert-Butyl (2-methylpiperidin-4-yl)carbamate
• (2S,4R)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester

• MDL： MFCD16497092
• Inchi： 1S/C11H22N2O2/c1-8-7-9(5-6-12-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)
• InChI Key： NURXHODEVCLVNT-UHFFFAOYSA-N
• SMILES： O(C(NC1CCNC(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.16826
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 50.36

Additional information on tert-butyl N-(2-methylpiperidin-4-yl)carbamate

tert-butyl N-(2-methylpiperidin-4-yl)carbamate (CAS No. 1281674-64-3)

tert-butyl N-(2-methylpiperidin-4-yl)carbamate, also known by its CAS number 1281674-64-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique chemical properties and potential applications in various industries. In recent years, researchers have explored its role in drug delivery systems, polymer synthesis, and as a building block for advanced materials.

The molecular structure of tert-butyl N-(2-methylpiperidin-4-yl)carbamate consists of a piperidine ring substituted with a methyl group at the 2-position and a tert-butyl carbamate group at the 4-position. This arrangement imparts the molecule with both rigidity and flexibility, making it suitable for a wide range of chemical reactions. The tert-butyl group contributes to the molecule's stability, while the piperidine ring provides a platform for further functionalization.

Recent studies have highlighted the importance of tert-butyl N-(2-methylpiperidin-4-yl)carbamate in the development of novel polymers. Its ability to undergo controlled polymerization under specific conditions has led to the creation of materials with tailored mechanical properties. For instance, researchers have successfully synthesized polyurethanes incorporating this compound, which exhibit enhanced elasticity and thermal stability compared to traditional materials.

In addition to its role in polymer science, tert-butyl N-(2-methylpiperidin-4-yl)carbamate has been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with various drug molecules makes it an attractive candidate for encapsulating therapeutic agents. Recent experiments have demonstrated that nanoparticles synthesized using this compound can effectively deliver drugs to target sites in the body while minimizing side effects.

The synthesis of tert-butyl N-(2-methylpiperidin-4-yl)carbamate typically involves a multi-step process that begins with the preparation of the piperidine derivative. The introduction of the tert-butyl carbamate group is achieved through nucleophilic substitution or coupling reactions, depending on the desired product properties. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway.

From an environmental perspective, tert-butyl N-(2-methylpiperidin-4-yl)carbamate has been shown to exhibit low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term ecological impact and biodegradation pathways.

In conclusion, tert-butyl N-(2-methylpiperidin-4-yl)carbamate (CAS No. 1281674-64-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.